Dimethyl 4-oxocyclohexane-1,3-dicarboxylate
Overview
Description
Dimethyl 4-oxocyclohexane-1,3-dicarboxylate is a chemical compound with the molecular formula C10H14O5 . It has a molecular weight of 214.22 . The IUPAC name for this compound is dimethyl 4-oxo-1,3-cyclohexanedicarboxylate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H14O5/c1-14-9(12)6-3-4-8(11)7(5-6)10(13)15-2/h6-7H,3-5H2,1-2H3 . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound has a melting point of 42-43 degrees Celsius . It has a density of 1.2±0.1 g/cm3 and a boiling point of 310.8±42.0 C at 760 mmHg . The compound also has a refractive index of 1.470 .Scientific Research Applications
Crystal Structure Analysis
- The compound exhibits a chair conformation in its cyclohexanone ring, with methoxycarbonyl groups oriented in opposite directions. This structure forms chains and sheets in the crystal through hydrogen bonds, contributing to its unique properties (Begum et al., 2012).
Reaction with Difunctional Nucleophiles
- The alkyl group in ester moieties of this compound affects its reaction with difunctional nucleophiles. For instance, dimethyl esters react with hydrazine hydrate to form tetrahydroindazoles, showcasing its potential in synthesizing complex organic structures (Gein et al., 2004).
Catalysis and Hydrogenation
- This compound is used in hydrogenation processes, showing a significant conversion rate and selectivity when used with a specific copper-based catalyst. This application is crucial in green chemistry for producing cyclohexane dimethanol (Zhang et al., 2013).
Synthetic Applications
- It is utilized in synthesizing a variety of organic compounds, such as dialkyl 4-alkylamino-2-aryl-6-hydroxy-6-methylcyclohex-3-ene-1,3-dicarboxylates, showcasing its versatility in organic synthesis (Gein et al., 2008).
Sesquiterpene Synthesis
- The compound is valuable in sesquiterpene synthesis, indicating its importance in the synthesis of naturally occurring organic compounds (Bilyard & Garratt, 1981).
Structural and Stereochemistry Studies
- Research on various derivatives of this compound, including studies on their stereochemistry and structure, further illuminates its complexity and potential applications in organic chemistry (Theobald, 1982).
Mechanism of Action
The mechanism of action of Dimethyl 4-oxocyclohexane-1,3-dicarboxylate is not fully understood.
Safety and Hazards
properties
IUPAC Name |
dimethyl 4-oxocyclohexane-1,3-dicarboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O5/c1-14-9(12)6-3-4-8(11)7(5-6)10(13)15-2/h6-7H,3-5H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UIRWIOJXMVHYNA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCC(=O)C(C1)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00279799 |
Source
|
| Record name | dimethyl 4-oxocyclohexane-1,3-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00279799 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
103505-09-5 |
Source
|
| Record name | dimethyl 4-oxocyclohexane-1,3-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00279799 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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